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Available Information on Furamizole

The search results identify Furamizole as a known antibacterial drug but do not provide the deep technical

details you require. The table below summarizes the key information found:

Aspect Details

Drug Name Furamizole [1]

Chemical Class Nitrofuran derivative [1]

Core Structure Contains a 1,3,4-oxadiazole ring [1]

Primary Activity Strong antibacterial activity [1]

Limitations of Current Findings

The information located has significant limitations for your purpose:

Lack of Recent Data: The source is a review article from 2020, and it cites Furamizole as an
existing example rather than a subject of new research [1]. No exploratory studies from the last five
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years were found.

Absence of Technical Details: The search results contain no quantitative data, experimental
methodologies, signaling pathways, or mechanistic studies specific to Furamizole.

Diagram of Core Structure

Below is a foundational diagram illustrating the basic structural relationship between furan and the 1,3,4-

oxadiazole ring system, which is the core of Furamizole.
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Diagram showing the derivation of the 1,3,4-oxadiazole ring in Furamizole from a furan precursor [1].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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